Cas no 1807304-72-8 (Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate
• CAS No: 1807304-72-8
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4943244
• Update Time: 2025-06-11

Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-12(16)5-8-3-4-11(15)10(7-14)9(8)6-13/h3-4,7,15H,2,5H2,1H3
• InChI Key： CPZRIFMIDCMQFM-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=C(C=O)C=1C#N)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate

Research Brief on Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate (CAS: 1807304-72-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate (CAS: 1807304-72-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This multifunctional molecule, characterized by its cyano, formyl, and hydroxyl groups, serves as a versatile building block for the synthesis of bioactive compounds. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory pathways and oxidative stress-related diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of benzofuran derivatives with potent antioxidant and anti-inflammatory properties. The research team utilized Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate as a key intermediate in their synthetic pathway, achieving yields of 78-85% in the critical cyclization step. The resulting compounds showed remarkable activity in cellular assays, with IC50 values in the low micromolar range against key inflammatory markers.

In the field of drug discovery, researchers have explored the compound's potential as a Michael acceptor due to its α,β-unsaturated carbonyl system. A recent patent application (WO2023/154672) describes its use in developing covalent inhibitors for specific protein targets. The electron-withdrawing cyano group enhances the electrophilicity of the β-carbon, making it particularly reactive toward nucleophilic amino acid residues in target proteins.

Analytical chemistry advancements have also benefited from this compound. A 2024 study in Analytical Chemistry demonstrated its effectiveness as a derivatization agent for mass spectrometry analysis of phenolic compounds in biological samples. The formyl group enables Schiff base formation with primary amines, while the hydroxyl group provides additional sites for hydrogen bonding, improving chromatographic separation.

From a safety and pharmacokinetics perspective, preliminary ADMET studies conducted in 2023 suggest that Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. However, researchers note that the ester moiety may be susceptible to hydrolysis in physiological conditions, potentially limiting its direct therapeutic application without further structural modifications.

The compound's unique chemical properties continue to inspire innovative applications. Recent computational studies published in the Journal of Chemical Information and Modeling have employed molecular docking simulations to explore its potential as a fragment in fragment-based drug discovery. The results indicate promising binding affinities to several disease-relevant protein targets, particularly in the kinase family.

As research progresses, the scientific community anticipates further developments in the applications of Ethyl 2-cyano-3-formyl-4-hydroxyphenylacetate. Current investigations are exploring its potential in materials science, particularly in the development of functional polymers with bioactive properties. The compound's multifunctional nature and synthetic accessibility position it as a valuable tool in interdisciplinary research spanning chemical biology, pharmaceutical development, and materials science.